N-Ethyl-N-heptyl-4-(4-(methylsulfonamido)phenyl)-4-oxobutanamide
N-Ethyl-N-heptyl-4-(4-(methylsulfonamido)phenyl)-4-oxobutanamide
Ibutilide Related Compound A is an intermediate for preparing optically pure Ibutilide fumarate.
Brand Name:
Vulcanchem
CAS No.:
100632-58-4
VCID:
VC0194639
InChI:
InChI=1S/C20H32N2O4S/c1-4-6-7-8-9-16-22(5-2)20(24)15-14-19(23)17-10-12-18(13-11-17)21-27(3,25)26/h10-13,21H,4-9,14-16H2,1-3H3
SMILES:
CCCCCCCN(CC)C(=O)CCC(=O)C1=CC=C(C=C1)NS(=O)(=O)C
Molecular Formula:
C20H32N2O4S
Molecular Weight:
396.5 g/mol
N-Ethyl-N-heptyl-4-(4-(methylsulfonamido)phenyl)-4-oxobutanamide
CAS No.: 100632-58-4
Impurities
VCID: VC0194639
Molecular Formula: C20H32N2O4S
Molecular Weight: 396.5 g/mol
Purity: > 95%
| CAS No. | 100632-58-4 |
|---|---|
| Product Name | N-Ethyl-N-heptyl-4-(4-(methylsulfonamido)phenyl)-4-oxobutanamide |
| Molecular Formula | C20H32N2O4S |
| Molecular Weight | 396.5 g/mol |
| IUPAC Name | N-ethyl-N-heptyl-4-[4-(methanesulfonamido)phenyl]-4-oxobutanamide |
| Standard InChI | InChI=1S/C20H32N2O4S/c1-4-6-7-8-9-16-22(5-2)20(24)15-14-19(23)17-10-12-18(13-11-17)21-27(3,25)26/h10-13,21H,4-9,14-16H2,1-3H3 |
| Standard InChIKey | IJUIQGJHHJVHKP-UHFFFAOYSA-N |
| SMILES | CCCCCCCN(CC)C(=O)CCC(=O)C1=CC=C(C=C1)NS(=O)(=O)C |
| Canonical SMILES | CCCCCCCN(CC)C(=O)CCC(=O)C1=CC=C(C=C1)NS(=O)(=O)C |
| Description | Ibutilide Related Compound A is an intermediate for preparing optically pure Ibutilide fumarate. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | N-Ethyl-N-heptyl-4-[(methylsulfonyl)amino]-gamma-oxo-benzenebutanamide; 1,4-Diketo Ibutilide; N-Ethyl-N-heptyl-4-(4-(MethylsulfonaMido)phenyl)-4-oxobutanaMide; N-Ethyl-N-heptyl-4-[(methylsulfonyl)amino]-gamma-oxo-benzenebutanamide |
| PubChem Compound | 14891420 |
| Last Modified | Nov 11 2021 |
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